Cas no 308297-42-9 (ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 308297-42-9
• MF: C₁₉H₁₆BrFO₄
• MW: 407.230348587036
• CID: 6208477
• PubChem ID: 979595
• Update Time: 2025-06-28

ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• EU-0045495
• 308297-42-9
• ethyl 6-bromo-5-[(3-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• ethyl 6-bromo-5-[(3-fluorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate
• ethyl 6-bromo-5-((3-fluorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate
• Oprea1_585126
• F1190-0028
• AKOS001660855

• Inchi： 1S/C19H16BrFO4/c1-3-23-19(22)18-11(2)25-16-9-15(20)17(8-14(16)18)24-10-12-5-4-6-13(21)7-12/h4-9H,3,10H2,1-2H3
• InChI Key： IVSPLSLJGFJLAM-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OCC1C=CC=C(C=1)F)C(C(=O)OCC)=C(C)O2

Computed Properties

• Exact Mass: 406.02160g/mol
• Monoisotopic Mass: 406.02160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 48.7Ų

Additional information on ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Professional Introduction to Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308297-42-9)

Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308297-42-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of both bromo and fluoro substituents, along with the methoxy and carboxylate functionalities, contributes to its versatile reactivity and potential utility in synthetic chemistry.

The molecular framework of Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate is derived from benzofuran, a heterocyclic aromatic system known for its broad spectrum of biological activities. The benzofuran core is a privileged scaffold in medicinal chemistry, often employed in the design of drugs targeting various diseases due to its ability to interact with biological targets in multiple ways. The introduction of bromine at the 6-position and fluorine at the 3-position of the phenyl ring enhances the compound's electronic properties, making it more amenable to further functionalization through cross-coupling reactions and other palladium-catalyzed transformations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzofuran derivatives. The specific substitution pattern of Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate positions it as a valuable intermediate in the synthesis of potential drug candidates. For instance, its bromo substituent facilitates Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups at various positions. This modular approach enables chemists to explore a wide range of structural modifications, optimizing the compound's pharmacological profile.

The methoxy group at the 5-position and the carboxylate moiety at the 3-position further contribute to the compound's versatility. The methoxy group can serve as a leaving group in nucleophilic substitution reactions, while the carboxylate functionality can participate in esterification or amidation reactions, expanding its synthetic utility. These features make Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate an attractive building block for constructing more complex molecules with tailored biological activities.

Recent studies have highlighted the potential of benzofuran derivatives as inhibitors of various enzymes and receptors involved in pathophysiological processes. For example, modifications of the benzofuran scaffold have led to compounds with anti-inflammatory, anticancer, and antimicrobial properties. The structural features of Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate, including its bromo and fluoro substituents, are particularly relevant in this context. These substituents have been shown to improve binding affinity and metabolic stability, key factors in drug development.

The synthesis of Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a brominated benzofuran precursor followed by selective fluorination and methylation. The final step involves esterification to introduce the ethyl carboxylate group. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

The use of advanced computational methods has also played a crucial role in understanding the reactivity and pharmacological properties of Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets such as enzymes and receptors. This information is invaluable in designing experiments aimed at optimizing its pharmacological activity. Additionally, computational studies can help identify potential side effects or toxicities associated with the compound, ensuring safer drug development practices.

In conclusion, Ethyl 6-bromo-5-(3-fluorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308297-42-9) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration as a lead compound for new drugs. As research continues to uncover new applications for benzofuran derivatives, compounds like this are likely to play an increasingly important role in developing innovative therapeutic strategies.